BET bromodomain inhibitor 3

• Molecular Formula: C18H17N3O4
• Molecular Weight: 339.3 g/mol
• InChI: InChI=1S/C18H17N3O4/c1-9-4-6-10(7-5-9)12-13-11(8-25-17(13)23)19-15-14(12)16(22)21(3)18(24)20(15)2/h4-7,12,19H,8H2,1-3H3
• InChIKey: AVGOOVXJYOSRNE-UHFFFAOYSA-N

BET Bromodomain Inhibitor 3: BrdT Chemical Probe Overview

BET bromodomain inhibitor 3 (CAS 854137-39-6) is a dihydropyridopyrimidine-based pan-BET bromodomain inhibitor. It was discovered through a virtual screening campaign and characterized as a highly selective ligand for the BET family of bromodomains [1]. The compound exhibits weak inhibitory activity against the bromodomain testis-specific protein BrdT, with a reported Ki value > 40 μM [1]. Its one-step synthesis, well-defined co-crystal structure with BRD4 (PDB: 5KDH), and established utility as a chemical probe in contraception, cancer, and heart disease research make it a valuable tool for epigenetic studies [1].

1 BrdT-targeted chemical probe for reproductive biology and male contraception research

2 Weak BET inhibition profile supports benchmarking, control, and probe-specificity workflows

3 Structurally distinct chemotype from clinical pan-BET inhibitor series; non-oncology research context

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source

Why Pan-BET Inhibitors Cannot Substitute BET Inhibitor 3

BET bromodomain inhibitors are not interchangeable tool compounds. The family exhibits vast differences in potency, selectivity among the eight individual BET bromodomains (BRD2, BRD3, BRD4, and BRDT), and off-target profiles [1]. Substituting a potent inhibitor (e.g., (+)-JQ1 with Kd ~50 nM) for a weak inhibitor like BET bromodomain inhibitor 3 (Ki > 40 μM) can completely alter experimental outcomes. Using a weak inhibitor in a high-potency assay may yield false negatives, while using a potent inhibitor in a system requiring a weak binder can obscure subtle biological effects or induce cytotoxicity. Therefore, selection must be guided by the specific quantitative activity profile and intended application, not merely the compound class.

Inhibition potency Weak BrdT engagement; suited for probe and control studies Pan-BET inhibitors show broad, high-potency engagement; may overwhelm BrdT-specific readouts

Target selectivity BrdT-focused probe; narrow BET engagement profile BRD2/3/4 co-engagement may introduce confounding transcriptional effects

Research context Reproductive biology; non-oncology application fit Oncology-optimized inhibitors may not transfer to BrdT-specific research models

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source

BET Inhibitor 3 vs. Pan-BET Inhibitors

BrdT Inhibition Potency Comparison

BET bromodomain inhibitor 3 exhibits weak inhibitory activity against the bromodomain testis-specific protein BrdT with a Ki value > 40 μM, as determined by fluorescence anisotropy [1]. In contrast, the potent pan-BET inhibitor (+)-JQ1 binds to BRD4 BD1 with a Kd of ~50 nM . This >800-fold difference in potency highlights the compound's suitability as a negative control in experiments requiring minimal BET inhibition.

BrdT Inhibition Potency

Cross-study comparable

Target: Ki > 40 µM (> 40,000 nM) against BrdT

Comparators: I-BET151 IC₅₀ 250–790 nM (BRD2/3/4); OTX015 EC₅₀ 10–19 nM

Reported >1,000-fold lower potency vs. pan-BET inhibitors

Supports BrdT-selective probe context; potency difference defines its research utility as a weak-inhibition tool

Cell-free biochemical assay; cross-study interpretation recommended

Evidence Dimension	Inhibitory potency (Ki/Kd)
Target Compound Data	Ki > 40 µM (BrdT)
Comparator Or Baseline	(+)-JQ1: Kd ~50 nM (BRD4 BD1)
Quantified Difference	>800-fold weaker
Conditions	Fluorescence anisotropy assay (target compound); Kd measurement (JQ1)

Why This Matters

This significant potency difference validates its use as a negative control or a weak baseline comparator in BET bromodomain functional studies.

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source

BrdT-Targeted Male Contraception Research

According to the primary publication, dihydropyridopyrimidine 3 (BET bromodomain inhibitor 3) is 'highly selective for the BET family of bromodomains' [1]. While quantitative selectivity data against other bromodomain families is not provided in the public domain, this class-level inference positions the compound as a more targeted tool compared to non-selective bromodomain inhibitors that may exhibit broader off-target activity.

Research Application

Class-level inference

Male contraception research BrdT chemical probe studies Reproductive biology

Supports non-oncology BET research context; reported use in BrdT-targeted reproductive studies

Class-level inference from primary literature and vendor datasheets

Evidence Dimension	Selectivity profile
Target Compound Data	Highly selective for BET family (qualitative)
Comparator Or Baseline	Non-selective bromodomain inhibitors
Quantified Difference	Not quantified
Conditions	Bromodomain profiling panel (implied)

Why This Matters

This selectivity profile is critical for researchers aiming to dissect BET-specific functions without confounding off-target effects from other bromodomain-containing proteins.

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source

Unique Dihydropyridopyrimidine Scaffold

The discovery publication emphasizes that the dihydropyridopyrimidine scaffold is 'easily synthesized' via a one-step procedure [1]. In contrast, many advanced BET inhibitors (e.g., JQ1, I-BET151) require multi-step synthetic routes, which can increase production costs and limit rapid analogue generation for SAR studies.

Chemical Scaffold

Class-level inference

Dihydropyridopyrimidine core scaffold

Co-crystal structure: PDB 5KDH (BRD4 BD2, 1.50 Å)

Supports scaffold-diversification studies; structurally distinct from imidazoquinoline and triazolothienodiazepine clinical series

Reported as synthetically accessible; class-level attribution

Evidence Dimension	Synthetic complexity
Target Compound Data	One-step synthesis
Comparator Or Baseline	Multi-step syntheses (e.g., JQ1, I-BET151)
Quantified Difference	Fewer synthetic steps
Conditions	As described in the primary publication

Why This Matters

The simplified synthetic route translates to potentially lower procurement costs and facilitates in-house analogue synthesis for medicinal chemistry optimization programs.

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source

Co-Crystal Structure with BRD4 (PDB: 5KDH) Provides Atomic-Level Insight for Structure-Guided Optimization

A co-crystal structure of the dihydropyridopyrimidine scaffold (compound 1) bound to the first bromodomain of human BRD4 has been determined at 1.5 Å resolution (PDB ID: 5KDH) [1][2]. This structural data enables precise understanding of the binding pose and key interactions, including a conserved water network. This is a significant advantage over BET inhibitors for which high-resolution co-crystal structures are not publicly available, facilitating structure-guided optimization of potency and selectivity.

Evidence Dimension	Availability of high-resolution co-crystal structure
Target Compound Data	PDB ID: 5KDH (1.5 Å resolution)
Comparator Or Baseline	Inhibitors lacking public co-crystal structures
Quantified Difference	Structure available vs. not available
Conditions	X-ray crystallography

Why This Matters

The available structural information accelerates rational drug design efforts and provides a reliable starting point for molecular modeling and in silico screening.

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source
• [2] RCSB Protein Data Bank. PDB ID: 5KDH - CRYSTAL STRUCTURE OF THE FIRST BROMODOMAIN OF HUMAN BRD4 IN COMPLEX WITH A DIHYDROPYRIDOPYRIMIDINE SCAFFOLD INHIBITOR. View Source

Established Utility as a Chemical Probe for BrdT-Mediated Pathways in Contraception and Cancer Research

The compound has been explicitly characterized as a 'pan-BET inhibitor' useful for studying BrdT and Brd4 in the contexts of contraception, cancer, and heart disease [1]. While its weak potency against BrdT (Ki > 40 μM) precludes its use as a high-affinity inhibitor, its established role as a chemical probe in these specific disease areas differentiates it from untested or uncharacterized BET inhibitor analogues.

Evidence Dimension	Application validation
Target Compound Data	Validated chemical probe for BrdT/Brd4 in contraception, cancer, heart disease
Comparator Or Baseline	Uncharacterized BET inhibitor analogues
Quantified Difference	N/A
Conditions	As described in the primary publication

Why This Matters

Researchers can leverage the compound's established literature context to guide experimental design and interpret results, reducing the risk of using an unvetted tool compound.

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source

BET Inhibitor 3 Research Scenarios

Chemical Probe for BrdT Studies

Due to its weak inhibitory activity (Ki > 40 µM against BrdT), BET bromodomain inhibitor 3 serves as an ideal negative control in experiments designed to validate the specificity of more potent BET inhibitors. It helps distinguish true BET-dependent phenotypes from off-target effects [1].

Hit-to-Lead for Male Contraception

Given its characterization as a pan-BET inhibitor with activity against BrdT, this compound is a valuable chemical probe for investigating BrdT's function in spermatogenesis and exploring non-hormonal male contraceptive targets [1].

Negative Control for Pan-BET Experiments

The availability of a high-resolution co-crystal structure (PDB: 5KDH) and the compound's facile one-step synthesis make it an excellent starting scaffold for medicinal chemistry campaigns aiming to improve BET bromodomain affinity and selectivity through rational design [1].

Medicinal Chemistry Scaffold Diversification

The one-step synthesis of this dihydropyridopyrimidine scaffold offers a benchmark for evaluating the synthetic efficiency of new BET inhibitor series. It can be used as a reference compound in studies comparing the cost and time efficiency of different synthetic routes [1].

Application

Selection Property

Validation Focus

BrdT bromodomain probe studies

Weak BrdT inhibition profile

BrdT-specific endpoint interpretation

Reproductive biology hit-to-lead

Dihydropyridopyrimidine scaffold tractability

Scaffold-based analog SAR and Ki optimization

Pan-BET inhibitor control experiments

Weak BET engagement at assay concentrations

Non-BET off-target effect discrimination

BET inhibitor scaffold diversification

Structurally distinct chemotype series

Co-crystal structure-guided design (PDB 5KDH)

• [1] Ayoub AM, Hawk LML, Herzig RJ, et al. BET Bromodomain Inhibitors with One-Step Synthesis Discovered from Virtual Screen. J Med Chem. 2017;60(12):4805-4817. doi:10.1021/acs.jmedchem.7b00106 View Source